Cas no 331636-31-8 (N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide
• CAS No: 331636-31-8
• MF: C₁₇H₁₆ClN₃O₄
• MW: 361.779643058777
• CID: 5460250
• Update Time: 2025-06-08

N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• MLS001219982
• N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide
• N-(3-chloro-4-methylphenyl)-2-[2-(3-methoxybenzoyl)hydrazinyl]-2-oxoacetamide
• SMR000608112
• N-(3-Chloro-4-methyl-phenyl)-2-[N'-(3-methoxy-benzoyl)-hydrazino]-2-oxo-acetamide
• n-(3-Chloro-4-methylphenyl)-1-[n'-(3-methoxybenzoyl)hydrazinecarbonyl]formamide
• cid_3117694
• BDBM113914
• HMS2894G11
• NSC814532
• Benzoic acid, 3-methoxy-, 2-[2-[(3-chloro-4-methylphenyl)amino]-2-oxoacetyl]hydrazide

• Inchi： 1S/C17H16ClN3O4/c1-10-6-7-12(9-14(10)18)19-16(23)17(24)21-20-15(22)11-4-3-5-13(8-11)25-2/h3-9H,1-2H3,(H,19,23)(H,20,22)(H,21,24)
• InChI Key： WSIIRBQCPVISIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(C(NNC(C1C=CC=C(C=1)OC)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 3.5
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide

N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide: A Comprehensive Overview

The compound N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide (CAS No. 331636-31-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a chlorine atom, a methyl group, and a methoxy group, all of which contribute to its unique chemical properties. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the field of oncology and inflammation.

N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide belongs to a class of compounds known for their ability to modulate key cellular pathways. The presence of the hydrazide group and the acetyl amide moiety makes this compound particularly interesting for researchers exploring new drug delivery systems. According to recent findings, this compound has demonstrated promising anti-inflammatory and anti-proliferative activities in vitro, suggesting its potential as a lead compound for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide. The synthesis involves a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques. Researchers have optimized these steps to achieve higher yields and better purity, which are critical for downstream applications in pharmacological studies.

The structural features of this compound, such as the aromatic rings and the electron-withdrawing groups, play a crucial role in its pharmacokinetic properties. Studies have shown that the chlorine substituent enhances the molecule's lipophilicity, which improves its absorption and bioavailability. Additionally, the methoxy group contributes to the molecule's stability, making it suitable for long-term storage and use in various experimental conditions.

Recent research has focused on the biological evaluation of N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide in preclinical models. In particular, this compound has been tested for its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Results from these studies indicate that this compound exhibits potent inhibitory activity against these enzymes, suggesting its potential as an anti-inflammatory agent.

Moreover, this compound has shown selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. This selective activity is attributed to its ability to induce apoptosis in cancer cells while sparing normal cells. These findings have sparked interest in exploring this compound as a candidate for targeted cancer therapy.

In conclusion, N-(3-chloro-4-methylphenyl)-2-[(3-methoxyphenyl)formohydrazido]-2-oxoacetamide (CAS No. 331636-31-8) is a versatile compound with significant potential in the fields of chemistry and pharmacology. Its unique structure, coupled with its promising biological activities, makes it a valuable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing medical science.